2-Amino-6-(hydroxymethyl)-4-(4-isopropoxy-3-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

Specification

• CAS No.: 674805-37-9
• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4g/mol
• IUPAC Name: 2-amino-6-(hydroxymethyl)-4-(3-methoxy-4-propan-2-yloxyphenyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile
• Standard InChI: InChI=1S/C20H20N2O6/c1-10(2)26-15-5-4-11(6-16(15)25-3)17-13(8-21)20(22)28-18-14(24)7-12(9-23)27-19(17)18/h4-7,10,17,23H,9,22H2,1-3H3
• Standard InChI Key: PVTADMTUWXIBHN-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N)OC
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N)OC

Introduction

2-Amino-6-(hydroxymethyl)-4-(4-isopropoxy-3-methoxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile is a complex organic compound with a specific chemical structure and properties. It belongs to the pyrano[3,2-b]pyran class of compounds, which are known for their diverse biological activities and potential applications in pharmaceuticals and materials science.

Synthesis and Chemical Reactions

The synthesis of such compounds often involves multi-component reactions, which are efficient methods for creating complex molecules in a single step. These reactions can be tailored to introduce specific functional groups, such as the isopropoxy and methoxy groups present in this compound.

Synthesis Methods

• Multi-component Reactions: These are commonly used for synthesizing pyrano[3,2-b]pyran derivatives due to their efficiency and flexibility in incorporating various substituents.

• Catalysts and Conditions: The choice of catalysts and reaction conditions can significantly influence the yield and purity of the final product.

Potential Applications

• Pharmaceuticals: The structural complexity and functional groups of this compound suggest potential applications in drug development.

• Biological Studies: Further research is needed to fully understand its biological effects and potential therapeutic uses.

Spectroscopic Data

• Infrared (IR) Spectroscopy: Useful for identifying functional groups such as hydroxyl, amino, and cyano groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure and environment of hydrogen and carbon atoms.

Safety and Handling

Handling this compound requires appropriate safety precautions due to its potential chemical reactivity and unknown biological effects. Safety data sheets (SDS) should be consulted for specific handling instructions.

Safety Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, and lab coats are recommended.

• Storage Conditions: Store in a cool, dry place away from incompatible substances.

Future Research Directions

• Biological Activity Studies: Investigating its effects on biological systems could reveal new therapeutic applications.

• Chemical Modifications: Exploring modifications to enhance stability or activity could lead to improved derivatives.